Cas no 4793-20-8 (ETHYL 4-CHLORO-2-FLUOROBENZOATE)

• Product Name: ETHYL 4-CHLORO-2-FLUOROBENZOATE
• CAS No: 4793-20-8
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• MDL: MFCD03095401
• CID: 931604
• PubChem ID: 2782781
• Update Time: 2025-05-19

ETHYL 4-CHLORO-2-FLUOROBENZOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-CHLORO-2-FLUOROBENZOATE
• 4-chloro-2-fluorobenzoic acid ethyl ester
• Benzoic acid,4-chloro-2-fluoro-,ethyl ester
• Ethyl-4-chloro-2-fluorobenzoate
• MVPSCBLITKTKLF-UHFFFAOYSA-N
• MFCD03095401
• AKOS009147037
• MB02655
• SCHEMBL7992264
• PS-8180
• Benzoic acid, 4-chloro-2-fluoro-, ethyl ester
• 4793-20-8
• CS-0452768
• DTXSID70382289

• MDL： MFCD03095401
• Inchi： 1S/C9H8ClFO2/c1-2-13-9(12)7-4-3-6(10)5-8(7)11/h3-5H,2H2,1H3
• InChI Key： MVPSCBLITKTKLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OCC)=C(C=1)F

Computed Properties

• Exact Mass: 202.02000
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 206
• Flash Point: 99.5±12.3 °C
• PSA: 26.30000
• LogP: 2.65580
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

ETHYL 4-CHLORO-2-FLUOROBENZOATE Security Information

• Signal Word：warning
• Hazard Statement： Highly Flammable
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ETHYL 4-CHLORO-2-FLUOROBENZOATE

Ethyl 4-Chloro-2-Fluorobenzoate: A Comprehensive Overview

Ethyl 4-chloro-2-fluorobenzoate, with the CAS number 4793-20-8, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of benzoic acid, where the hydroxyl group is esterified with ethanol, and the benzene ring is substituted with chlorine and fluorine atoms at the 4 and 2 positions, respectively. Its chemical structure, molecular formula, and physical properties make it a valuable compound in numerous fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of ethyl 4-chloro-2-fluorobenzoate typically involves multi-step processes that include nucleophilic aromatic substitution or Friedel-Crafts acylation. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of solid acid catalysts to enhance reaction yields while minimizing waste generation. These developments underscore the importance of sustainable practices in modern chemical synthesis.

One of the most notable applications of ethyl 4-chloro-2-fluorobenzoate is in the agrochemical industry, where it serves as an intermediate in the synthesis of herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth pathways makes it a valuable component in crop protection products. Recent studies have also highlighted its potential as a precursor for bioactive compounds with anti-inflammatory and antioxidant properties, opening new avenues for pharmaceutical research.

In materials science, ethyl 4-chloro-2-fluorobenzoate has been investigated for its role in the development of advanced polymers and coatings. Its unique electronic properties make it suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have demonstrated that incorporating this compound into polymer matrices can enhance their thermal stability and mechanical strength, making them ideal for high-performance applications.

The environmental impact of ethyl 4-chloro-2-fluorobenzoate has also been a topic of recent research. Studies have shown that its biodegradation under aerobic conditions is relatively efficient, reducing concerns about long-term persistence in ecosystems. However, further investigations are needed to fully understand its fate in various environmental compartments and to develop strategies for mitigating any potential risks associated with its use.

From a regulatory perspective, ethyl 4-chloro-2-fluorobenzoate is classified as a non-hazardous chemical under most international guidelines. Its safe handling and storage practices are well-documented, ensuring that it can be used responsibly across industries without posing significant risks to human health or the environment.

In conclusion, ethyl 4-chloro-2-fluorobenzoate (CAS No: 4793-20-8) is a multifaceted compound with a wide range of applications across diverse fields. Its chemical properties, coupled with ongoing advancements in synthesis and application techniques, continue to expand its utility in modern science and industry. As research into this compound progresses, it is likely to play an even more prominent role in addressing global challenges related to agriculture, health, and materials innovation.